Cas no 2228118-00-9 (2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid
• CAS No: 2228118-00-9
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6258716
• PubChem ID: 165754415
• Update Time: 2025-10-30

2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid
• EN300-1786528
• 2228118-00-9

• Inchi： 1S/C10H17N3O2/c1-4-13-7(5-6-12-13)10(2,3)8(11)9(14)15/h5-6,8H,4,11H2,1-3H3,(H,14,15)
• InChI Key： YLAINBMYNREMOW-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1=CC=NN1CC)N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-3-(1-ethyl-1H-pyrazol-5-yl)-3-methylbutanoic acid

Introduction to 2-Amino-3-(1-Ethyl-1H-Pyrazol-5-yl)-3-Methylbutanoic Acid (CAS No. 2228118-00-9)

2-Amino-3-(1-Ethyl-1H-Pyrazol-5-yl)-3-methylbutanoic acid (CAS No. 2228118-00-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Ala-Phe(4-pyrazolyl), is a derivative of amino acids and pyrazoles, which are both well-known for their diverse biological activities. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 2-Amino-3-(1-Ethyl-1H-Pyrazol-5-yl)-3-methylbutanoic acid consists of an amino acid backbone with a pyrazole ring substituted at the C3 position. The presence of the pyrazole ring imparts significant biological activity, as pyrazoles are known to exhibit a wide range of pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer effects. The methyl and ethyl substituents on the pyrazole ring further enhance the compound's stability and bioavailability, making it an attractive target for drug development.

Recent studies have highlighted the potential of 2-Amino-3-(1-Ethyl-1H-Pyrazol-5-yl)-3-methylbutanoic acid in modulating key signaling pathways involved in disease progression. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit the activity of certain kinases, which are enzymes that play crucial roles in cell signaling and proliferation. By targeting these kinases, 2-Amino-3-(1-Ethyl-1H-Pyrazol-5-yl)-3-methylbutanoic acid has demonstrated promising anti-cancer properties in preclinical models.

In addition to its anti-cancer potential, 2-Amino-3-(1-Ethyl-1H-Pyrazol-5-yl)-3-methylbutanoic acid has also shown promise in neurodegenerative disease research. Studies have indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic proteins, which are hallmark features of conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that 2-Amino-3-(1-Ethyl-1H-Pyrazol-5-yl)-3-methylbutanoic acid could be a valuable therapeutic agent for treating neurodegenerative disorders.

The synthesis of 2-Amino-3-(1-Ethyl-1H-Pyrazol-5-yl)-3-methylbutanoic acid involves a series of well-defined chemical reactions, including the coupling of amino acids with pyrazole derivatives. The synthetic route is highly efficient and scalable, making it suitable for large-scale production. This is particularly important for pharmaceutical applications where consistent supply is crucial.

To further explore the therapeutic potential of 2-Amino-3-(1-Ethyl-1H-Pyrazol-5-yl)-3-methylbutanoic acid, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound through the drug development pipeline.

In conclusion, 2-Amino-3-(1-Ethyl-1H-Pyrazol-5-yl)-3-methylbutanoic acid (CAS No. 2228118-00-9) represents a promising candidate for the treatment of various diseases due to its unique chemical structure and biological activities. Its potential applications in cancer therapy and neurodegenerative disease management make it an exciting area of research for both academic and industrial scientists. As more studies are conducted and clinical trials progress, it is likely that this compound will continue to attract significant attention in the scientific community.